Cas no 703-32-2 (5,8-Dichloroquinoline)

• Product Name: 5,8-Dichloroquinoline
• CAS No: 703-32-2
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD09836533
• CID: 974991
• PubChem ID: 10488167
• Update Time: 2025-06-10

5,8-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,8-Dichloroquinoline
• 5,8-dichloroisoquinoline
• 5.8-Dichlor-chinolin
• CS-0242374
• DTXSID90870759
• SB67569
• EN300-248110
• SY205271
• MFCD09836533
• 5,8-dichloro-quinoline
• SCHEMBL196536
• Z1198233817
• 703-32-2
• AKOS005068058
• G60877

• MDL： MFCD09836533
• Inchi： 1S/C9H5Cl2N/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H
• InChI Key： AGEBWUNAQGUAJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.4178 (rough estimate)
• Melting Point: 97.5°C
• Boiling Point: 324.23°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 12.89000
• LogP: 3.54160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5,8-Dichloroquinoline

5,8-Dichloroquinoline (CAS No. 703-32-2): A Comprehensive Overview

5,8-Dichloroquinoline (CAS No. 703-32-2) is a chlorinated derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound has garnered significant attention due to its unique chemical properties and potential therapeutic uses. In this comprehensive overview, we will delve into the structure, synthesis, biological activities, and recent research developments surrounding 5,8-Dichloroquinoline.

Chemical Structure and Properties

5,8-Dichloroquinoline is characterized by its molecular formula C₉H₆Cl₂N and a molecular weight of 193.06 g/mol. The compound features a quinoline ring with chlorine atoms substituted at the 5th and 8th positions. This specific substitution pattern imparts unique chemical properties to the molecule, making it highly versatile in various chemical reactions. The presence of chlorine atoms enhances the compound's lipophilicity and stability, which are crucial factors in its biological and pharmaceutical applications.

Synthesis Methods

The synthesis of 5,8-Dichloroquinoline can be achieved through several methods. One common approach involves the chlorination of quinoline using chlorine gas or other chlorinating agents such as N-chlorosuccinimide (NCS). Another method involves the reaction of 2-chloroaniline with ethyl acetoacetate followed by cyclization and subsequent chlorination. These synthetic routes have been optimized to improve yield and purity, making 5,8-Dichloroquinoline readily available for research and industrial applications.

Biological Activities

5,8-Dichloroquinoline has been extensively studied for its biological activities, particularly in the areas of antimalarial and antimicrobial properties. Research has shown that this compound exhibits potent antimalarial activity against Plasmodium falciparum, one of the most lethal species of malaria parasites. The mechanism of action is believed to involve interference with parasite metabolism and DNA replication. Additionally, 5,8-Dichloroquinoline has demonstrated broad-spectrum antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Clinical Applications and Research Developments

The potential clinical applications of 5,8-Dichloroquinoline are an active area of research. Recent studies have explored its use as a novel antimalarial agent due to its high efficacy and low toxicity profile. Clinical trials are underway to evaluate its safety and effectiveness in treating malaria infections. Moreover, the compound's antimicrobial properties have led to investigations into its potential as a therapeutic agent for multidrug-resistant bacterial infections.

Toxicology and Safety Profile

The safety profile of 5,8-Dichloroquinoline is an important consideration for its clinical development. Preclinical studies have shown that it exhibits low toxicity in animal models at therapeutic doses. However, as with any new drug candidate, thorough toxicological evaluations are necessary to ensure its safety for human use. Ongoing research aims to identify any potential adverse effects and establish safe dosing regimens.

Future Perspectives

The future prospects for 5,8-Dichloroquinoline are promising. Its unique chemical structure and diverse biological activities make it a valuable compound for further exploration in drug discovery and development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop novel derivatives with improved activity profiles.

In conclusion, 5,8-Dichloroquinoline (CAS No. 703-32-2) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical properties, combined with its promising biological activities, position it as a key player in the ongoing quest for new therapeutic agents.